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Compound of Interest

5-Amino-3,3-dimethylcyclohexan-
Compound Name:

1-ol
CAS No.: 1529781-98-3
Cat. No.: B1379815

Get Quote

Executive Summary & Strategic Analysis

The target molecule, 5-Amino-3,3-dimethylcyclohexan-1-ol (CAS: 1529781-98-3), presents
two primary synthetic challenges:

» Regiochemistry: Differentiating the two oxygen centers in the symmetric precursor, 5,5-
dimethyl-1,3-cyclohexanedione (Dimedone).

» Stereochemistry: Controlling the cis/trans relationship between the C1-hydroxyl and C5-
amino groups.

Retrosynthetic Logic

Direct reductive amination of Dimedone is prone to over-reduction (yielding diols) or diamine
formation. The most robust strategy employs an Enaminone intermediate. This "locks" one
ketone functionality as a vinylogous amide, allowing selective reduction of the remaining
functionality.
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Pathway Selection:

¢ Route A (Primary): Condensation of Dimedone with ammonia to form 3-amino-5,5-
dimethylcyclohex-2-enone, followed by stereoselective reduction.

¢ Route B (Alternative): Partial reduction of Dimedone to the

-hydroxy ketone, followed by reductive amination. (Less preferred due to stability issues of
the hydroxy-ketone intermediate).
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Caption: Retrosynthetic disconnection identifying the enaminone as the stable, divergent
intermediate.

Primary Protocol: The Enaminone Reduction Route

This protocol is designed for high-throughput validation (10-50g scale) and minimizes
chromatographic purification.
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Step 1: Synthesis of 3-Amino-5,5-dimethylcyclohex-2-
enone

This step desymmetrizes the Dimedone ring. The product is a vinylogous amide, stable to air
and moisture.

o Reagents: Dimedone (1.0 eq), Ammonium Acetate (

, 1.5 eq).

e Solvent: Methanol (MeOH) or Ethanol (EtOH).

o Conditions: Reflux (

Procedure:
e Charge a round-bottom flask with Dimedone (14.0 g, 100 mmol) and Methanol (140 mL).
e Add Ammonium Acetate (11.5 g, 150 mmol) in a single portion.
o Equip with a reflux condenser and heat the mixture to reflux for 4—6 hours.
o Checkpoint: Monitor by TLC (5% MeOH in DCM). Starting material (

) should disappear; product (

) appears.
e Cool to room temperature. Concentrate the solvent to

of the original volume under reduced pressure.

o Precipitation: Add ice-cold water (100 mL) and stir vigorously for 30 minutes. The product will
precipitate as an off-white solid.

« Filter the solid and wash with cold water (
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) and diethyl ether (
) to remove unreacted dimedone.

e Drying: Dry under vacuum at

to constant weight.

o Expected Yield: 85-92%.
o ldentity: 3-Amino-5,5-dimethylcyclohex-2-enone.[1][2]

Step 2: Stereoselective Reduction to 5-Amino-3,3-
dimethylcyclohexan-1-ol

The reduction of the enaminone involves reducing both the alkene and the ketone. Sodium in
isopropanol (dissolving metal reduction) is the preferred method for obtaining the
thermodynamically stable cis-1,3-isomer (diequatorial).

e Reagents: Sodium metal (Na, 10 eq), Isopropanol (

-PrOH).

» Solvent: THF (co-solvent for solubility).

o Safety Critical: Evolution of Hydrogen gas (
). Perform in a well-ventilated fume hood.

Procedure:

¢ Dissolve 3-Amino-5,5-dimethylcyclohex-2-enone (6.95 g, 50 mmol) in dry Isopropanol (100
mL) and THF (20 mL) under Nitrogen (

).

¢ Addition: Cut Sodium metal (11.5 g, 500 mmol) into small cubes. Add the sodium pieces
slowly to the reaction mixture over 1 hour.

o Exotherm Control: Maintain temperature between
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using the rate of addition. Do not allow the solvent to boil dry.

e Once all sodium has dissolved, heat the mixture to reflux for 1 hour to ensure completion.

e Quench: Cool to room temperature. Carefully add Methanol (20 mL) to quench any residual
sodium, followed by water (50 mL).

o Extraction: Acidify to pH 2 with 2N HCI (to protonate the amine and keep it in the aqueous
phase), wash with Ethyl Acetate (to remove non-basic impurities).

» Basification: Adjust the aqueous layer to pH >12 using 4N NaOH.
o Extract the product with Dichloromethane (DCM) (

).
e Dry combined organics over

, filter, and concentrate.

o Purification: If necessary, recrystallize from Ether/Hexanes or purify via flash
chromatography (DCM/MeOH/

90:9:1).

Stereochemical Outcome: The dissolving metal reduction favors the thermodynamic product:
cis-5-amino-3,3-dimethylcyclohexan-1-ol (where the amino and hydroxyl groups are
effectively 1,3-diequatorial).

Analytical Data & Specifications
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Parameter Specification Notes
Appearance White to pale yellow solid Hygroscopic amine
MW 143.23 g/mol Formula:

0.85 (s, 3H), 0.92 (s, 3H), 1.1-
1.8 (m, ring protons), 3.4 (m, Diagnostic gem-dimethyl
NMR (DMSO-db) 1H, CH-OH), 2.8 (m, 1H, CH-  Singlets

NH2)

Mass Spec (ESI)

) 3-Amino-5,5-dimethylcyclohex- )
Key Impurity ) Incomplete reduction
-enone
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Caption: Operational workflow for the synthesis of 5-Amino-3,3-dimethylcyclohexan-1-ol.

Critical Process Parameters (CPP)

o Moisture Control (Step 2): While the enaminone formation is robust, the sodium reduction
requires dry solvents to prevent premature consumption of the sodium metal by water.

¢ Quenching Safety: The sodium reduction generates significant hydrogen gas. The quench
must be performed slowly under inert gas flow.

o Isomer Separation: If the trans isomer is required, catalytic hydrogenation (e.qg.,
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in Acetic Acid) often yields a mixture favoring the cis isomer, but with higher trans content
than the Na/alcohol method. Separation requires column chromatography on silica gel using
an amine-compatible eluent (e.g., DCM/MeOH/Triethylamine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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